N-(2-piperidin-1-ylsulfonylethyl)benzamide

• IUPAC Name: N-(2-piperidin-1-ylsulfonylethyl)benzamide
• InChI: InChI=1S/C14H20N2O3S/c17-14(13-7-3-1-4-8-13)15-9-12-20(18,19)16-10-5-2-6-11-16/h1,3-4,7-8H,2,5-6,9-12H2,(H,15,17)
• InChI Key: UOSRCXAUPSDRSS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)CCNC(=O)C2=CC=CC=C2
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol
• Solubility: >44.5 [ug/mL] (The mean of the results at pH 7.4)

Description

“N-(2-piperidin-1-ylsulfonylethyl)benzamide” is a chemical compound that is part of the piperidine derivatives. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

Piperidine derivatives are synthesized in various ways. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of benzamide has been determined in the gas phase by electron diffraction using results from quantum chemical calculations for constraints in the analysis. The root-mean-square amplitudes of vibration and harmonic shrinkage corrections were calculated taking into account nonlinear relations between Cartesian and internal vibrational coordinates.

Chemical Reactions Analysis

Piperidine derivatives are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Synthesis Methods and Intermediates

Piperidines are essential building blocks for drug construction. Researchers have explored various synthetic methods for obtaining substituted piperidines. These include intra- and intermolecular reactions leading to the formation of different piperidine derivatives:

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Mechanism of Action

While the specific mechanism of action for “N-(2-piperidin-1-ylsulfonylethyl)benzamide” is not mentioned in the search results, it’s known that piperidine derivatives have a wide variety of biological activities and are utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents.

Safety and Hazards

While the specific safety and hazards for “N-(2-piperidin-1-ylsulfonylethyl)benzamide” are not mentioned in the search results, it’s known that benzamide is harmful if swallowed and suspected of causing genetic defects.

Future Directions

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that “N-(2-piperidin-1-ylsulfonylethyl)benzamide” and similar compounds may have potential applications in the field of drug discovery.